3-Methoxy-5-(propoxymethyl)aniline
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Description
3-Methoxy-5-(propoxymethyl)aniline is an aromatic amine derivative featuring a methoxy group at the 3-position and a propoxymethyl group (–CH₂OCH₂CH₂CH₃) at the 5-position of the benzene ring. This article focuses on comparisons with well-characterized derivatives, leveraging empirical data from peer-reviewed studies and commercial sources.
Properties
Molecular Formula |
C11H17NO2 |
|---|---|
Molecular Weight |
195.26 g/mol |
IUPAC Name |
3-methoxy-5-(propoxymethyl)aniline |
InChI |
InChI=1S/C11H17NO2/c1-3-4-14-8-9-5-10(12)7-11(6-9)13-2/h5-7H,3-4,8,12H2,1-2H3 |
InChI Key |
XDYAWBLITASULS-UHFFFAOYSA-N |
Canonical SMILES |
CCCOCC1=CC(=CC(=C1)OC)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methoxy-5-(propoxymethyl)aniline typically involves the following steps:
Nitration and Reduction: The nitration of a suitable precursor, followed by reduction, can introduce the amino group.
Methoxylation: Introduction of the methoxy group at the 3-position can be achieved through methylation reactions.
Propoxymethylation: The propoxymethyl group can be introduced using appropriate alkylation reactions.
Industrial Production Methods
standard organic synthesis techniques involving nitration, reduction, and alkylation are likely employed .
Chemical Reactions Analysis
Types of Reactions
3-Methoxy-5-(propoxymethyl)aniline can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro derivatives.
Reduction: The compound can be reduced to form corresponding amines.
Substitution: Electrophilic aromatic substitution reactions can occur at positions ortho and para to the amino group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.
Substitution: Halogenation and nitration reactions can be carried out using halogens and nitric acid, respectively
Major Products Formed
Oxidation: Nitro derivatives.
Reduction: Corresponding amines.
Substitution: Halogenated and nitrated derivatives.
Scientific Research Applications
3-Methoxy-5-(propoxymethyl)aniline has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Methoxy-5-(propoxymethyl)aniline is not well-documented. as an aniline derivative, it is likely to interact with various molecular targets through its amino group. The methoxy and propoxymethyl groups may influence its reactivity and interactions with biological molecules .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below summarizes key properties of 3-Methoxy-5-(propoxymethyl)aniline analogs:
Key Observations:
Substituent Effects on Melting Point :
- The trifluoromethyl (–CF₃) group in 3-Methoxy-5-(trifluoromethyl)aniline enhances molecular rigidity and polarity, resulting in a defined melting point (50–52°C) .
- Bulkier or flexible groups (e.g., propoxymethyl) likely reduce crystallinity, though experimental data are lacking.
Electronic Effects :
– Electron-withdrawing groups (–CF₃, –SO₂CH₃) increase electrophilicity of the aromatic ring, favoring reactions like nitration or coupling .
– Electron-donating groups (–OCH₃) activate the ring for electrophilic substitution but may reduce stability under oxidative conditions .
Commercial Availability and Specifications
Biological Activity
3-Methoxy-5-(propoxymethyl)aniline, with the molecular formula C11H17NO2, is an organic compound derived from aniline. It features a methoxy group at the 3-position and a propoxymethyl group at the 5-position on the benzene ring. This compound is notable for its potential biological activities and interactions, making it a subject of interest in both organic chemistry and pharmacology.
| Property | Value |
|---|---|
| Molecular Formula | C11H17NO2 |
| Molecular Weight | 195.26 g/mol |
| IUPAC Name | 3-methoxy-5-(propoxymethyl)aniline |
| InChI | InChI=1S/C11H17NO2/c1-3-4-14-8-9-5-10(12)7-11(6-9)13-2/h5-7H,3-4,8,12H2,1-2H3 |
| Canonical SMILES | CCCOCC1=CC(=CC(=C1)OC)N |
Antimicrobial and Antitumor Activity
Recent studies have explored the antimicrobial and antitumor properties of compounds related to 3-Methoxy-5-(propoxymethyl)aniline. For instance, research on similar anilines has demonstrated significant cytotoxic activity against various cancer cell lines, including human cervical carcinoma (HeLa) cells .
Case Study: Antitumor Activity
A study investigating a series of Cu(II) complexes derived from aniline compounds found that certain derivatives exhibited promising antitumor activity against HeLa cells. The mechanism involved DNA cleavage, suggesting that similar mechanisms might be applicable to 3-Methoxy-5-(propoxymethyl)aniline .
Toxicological Profile
The toxicological profile of 3-Methoxy-5-(propoxymethyl)aniline remains under-researched. However, preliminary assessments suggest that compounds with similar structures may exhibit mutagenic or carcinogenic properties. A study on genotoxicity prediction indicated that certain aniline derivatives could be classified as mutagens . Therefore, further investigation into the safety and toxicity of this compound is warranted.
Research Applications
3-Methoxy-5-(propoxymethyl)aniline serves as a valuable intermediate in organic synthesis and pharmaceutical development. Its potential applications include:
- Drug Development : As a precursor for synthesizing more complex pharmaceuticals.
- Industrial Chemistry : Utilized in the production of dyes and pigments.
Synthesis Methods
The synthesis of 3-Methoxy-5-(propoxymethyl)aniline typically involves several key steps:
- Nitration and Reduction : Introducing the amino group through nitration followed by reduction.
- Methoxylation : Achieving methoxy substitution at the 3-position via methylation reactions.
- Propoxymethylation : Incorporating the propoxymethyl group through alkylation reactions.
These synthetic routes highlight the versatility of this compound in various chemical contexts.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
